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  4. 5-[(4-Bromophenyl)methylsulfanyl]-4-phenyl-11-propyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
5-[(4-Bromophenyl)methylsulfanyl]-4-phenyl-11-propyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 5-[(4-Bromophenyl)methylsulfanyl]-4-phenyl-11-propyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 6449-86-1
VCID: VC0430809
InChI: InChI=1S/C25H24BrN3OS2/c1-2-13-28-14-12-20-21(15-28)32-23-22(20)24(30)29(19-6-4-3-5-7-19)25(27-23)31-16-17-8-10-18(26)11-9-17/h3-11H,2,12-16H2,1H3
SMILES: CCCN1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)Br)C5=CC=CC=C5
Molecular Formula: C25H24BrN3OS2
Molecular Weight: 526.5g/mol

5-[(4-Bromophenyl)methylsulfanyl]-4-phenyl-11-propyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 6449-86-1

Main Products

VCID: VC0430809

Molecular Formula: C25H24BrN3OS2

Molecular Weight: 526.5g/mol

5-[(4-Bromophenyl)methylsulfanyl]-4-phenyl-11-propyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 6449-86-1

CAS No. 6449-86-1
Product Name 5-[(4-Bromophenyl)methylsulfanyl]-4-phenyl-11-propyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C25H24BrN3OS2
Molecular Weight 526.5g/mol
IUPAC Name 5-[(4-bromophenyl)methylsulfanyl]-4-phenyl-11-propyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C25H24BrN3OS2/c1-2-13-28-14-12-20-21(15-28)32-23-22(20)24(30)29(19-6-4-3-5-7-19)25(27-23)31-16-17-8-10-18(26)11-9-17/h3-11H,2,12-16H2,1H3
Standard InChIKey WSVAWLMBGCSEKS-UHFFFAOYSA-N
SMILES CCCN1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)Br)C5=CC=CC=C5
Canonical SMILES CCCN1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)Br)C5=CC=CC=C5
PubChem Compound 5205485
Last Modified Nov 11 2021
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